Vinyltriphenylphosphonium Salt Mediated One-pot Synthesis of Dialkyl 5-formyl-2H-pyran-2,3-dicarboxylate
Journal of Chemical Research, Synopses Pub Date: DOI: 10.1039/A802444H
Abstract
Protonation of the highly reactive 1:1 intermediates produced in the reaction between triphenylphosphine and dialkyl acetylenedicarboxylates by triformylmethane leads to vinyltriphenylphosphonium salts which undergo an intramolecular Wittig reaction to produce dialkyl 5-formyl-2H-pyran-2,3-dicarboxylates in fairly high yields.
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Journal Name：Journal of Chemical Research, Synopses
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CAS no.: 89640-58-4
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